Cas no 1404479-45-3 ((5S,6S,7S,8R)-2-(2-phenylethyl)-5,6,7,8-tetrahydroxy-5,6,7,8-tetrahydrochromone)

• Product Name: (5S,6S,7S,8R)-2-(2-phenylethyl)-5,6,7,8-tetrahydroxy-5,6,7,8-tetrahydrochromone
• CAS No: 1404479-45-3
• MF: C₁₇H₁₈O₆
• MW: 318.321225643158
• CID: 2035426
• PubChem ID: 70677591
• Update Time: 2025-04-21

(5S,6S,7S,8R)-2-(2-phenylethyl)-5,6,7,8-tetrahydroxy-5,6,7,8-tetrahydrochromone Chemical and Physical Properties

Names and Identifiers

• (5S,6S,7S,8R)-2-(2-phenylethyl)-5,6,7,8-tetrahydroxy-5,6,7,8-tetrahydrochromone
• aquilarone B
• HY-N11969
• DA-50659
• 1404479-45-3
• CS-0890567
• (5S,6S,7S,8R)-5,6,7,8-tetrahydroxy-2-(2-phenylethyl)-5,6,7,8-tetrahydrochromen-4-one

• Inchi： 1S/C17H18O6/c18-11-8-10(7-6-9-4-2-1-3-5-9)23-17-12(11)13(19)14(20)15(21)16(17)22/h1-5,8,13-16,19-22H,6-7H2
• InChI Key： CWMIROLCTHMEEO-UHFFFAOYSA-N
• SMILES： OC1C(O)C2OC(=CC(C=2C(O)C1O)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.11033829Da
• Monoisotopic Mass: 318.11033829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives